2-(1,5,3-Dithiazepan-3-yl)ethanol

• Molecular Formula: C6H13NOS2
• Molecular Weight: 179.3 g/mol
• IUPAC Name: 2-(1,5,3-dithiazepan-3-yl)ethanol
• InChI: InChI=1S/C6H13NOS2/c8-2-1-7-5-9-3-4-10-6-7/h8H,1-6H2
• InChI Key: RPJLFCQBTYQUJB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCN(CS1)CCO

Description

2-(1,5,3-Dithiazepan-3-yl)ethanol is a sulfur-containing heterocyclic compound characterized by a seven-membered 1,5,3-dithiazepane ring fused with a hydroxyl-terminated ethyl group. Its synthesis typically involves a one-pot multicomponent reaction (MCR) of amino acids, formaldehyde (CH₂O), and 1,2-ethanedithiol under aqueous or ethanol-based conditions, emphasizing green chemistry principles . This method yields high purity and scalability, making it industrially viable .

The compound’s structure confers unique physicochemical properties, including moderate water solubility due to the hydroxyl group and enhanced lipophilicity from the dithiazepane ring. These attributes contribute to its biological activity, particularly its fungicidal efficacy. Studies demonstrate significant inhibition against Fusarium oxysporum and Aspergillus niger, with minimum inhibitory concentrations (MICs) ranging from 25–50 µg/mL, outperforming many conventional antifungal agents .

Preparation Methods

The synthesis of 2-(1,5,3-Dithiazepan-3-yl)ethan-1-ol can be achieved through a multicomponent condensation reaction. One common method involves the reaction of monoethanolamine with formaldehyde and SH-acids such as 1,2-ethanedithiol . This reaction typically occurs under mild conditions and results in the formation of S,N-containing heterocycles . Another green synthesis method involves the use of amino acids, formaldehyde, and 1,2-ethanedithiol in water at room temperature, which offers operational simplicity and avoids the production of hazardous materials .

Chemical Reactions Analysis

2-(1,5,3-Dithiazepan-3-yl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can convert the compound into its corresponding thiol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the sulfur or nitrogen atoms, leading to the formation of various derivatives. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-(1,5,3-Dithiazepan-3-yl)ethan-1-ol has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other heterocyclic compounds and as a building block in organic synthesis.

Biology: The compound exhibits fungicidal properties and can be used to study the effects of sulfur-containing heterocycles on microscopic fungi and plant pathogens.

Medicine: Research is ongoing to explore its potential as an antimicrobial agent due to its unique chemical structure and reactivity.

Industry: It is used in the development of green synthesis methods and as a component in various industrial applications.

Mechanism of Action

The mechanism of action of 2-(1,5,3-Dithiazepan-3-yl)ethan-1-ol involves its interaction with molecular targets such as enzymes and proteins. The sulfur and nitrogen atoms within the compound can form coordination complexes with metal ions, which can inhibit the activity of certain enzymes . Additionally, the compound’s ability to undergo oxidation and reduction reactions allows it to participate in redox processes within biological systems .

Comparison with Similar Compounds

Key Comparative Insights

Synthetic Efficiency: 2-(1,5,3-Dithiazepan-3-yl)ethanol is synthesized via a one-step MCR, contrasting with N,N′-bis(2-hydroxyethyl)tetrathiadiazacycloalkanes, which require iterative cyclization steps . Azepane derivatives involve epoxide ring-opening reactions, demanding precise stoichiometric control .

Biological Activity: The dithiazepane ring’s sulfur atoms enhance antifungal activity by disrupting microbial membrane integrity via thiol interactions . (1,5,3-Dithiazepan-3-yl)alkanoic acids exhibit reduced activity compared to the ethanol derivative, likely due to poor membrane penetration from carboxylate ionization .

Solubility and Bioavailability: The –OH group in 2-(1,5,3-dithiazepan-3-yl)ethanol improves aqueous solubility relative to alkanoic acids or macrocyclic analogues, enhancing bioavailability .

Mechanistic Divergence: Tyrosol analogues (e.g., 2-(4-hydroxyphenyl)ethanol) inhibit tyrosinase (70–80% at 1 mM) via phenolic interactions , whereas sulfur-rich dithiazepanes target microbial redox systems, reflecting distinct modes of action .

Biological Activity

Overview of 2-(1,5,3-Dithiazepan-3-yl)ethanol

2-(1,5,3-Dithiazepan-3-yl)ethanol is a heterocyclic compound that contains a seven-membered ring with two sulfur atoms and one nitrogen atom. Its unique structure contributes to its potential biological activities, making it a compound of interest in medicinal chemistry.

Antimicrobial Properties

Research has indicated that compounds containing sulfur and nitrogen in their structure often exhibit antimicrobial activity. Dithiazepanes have been studied for their ability to inhibit the growth of various bacterial strains. For instance, studies have shown that similar compounds can disrupt bacterial cell membranes or interfere with essential metabolic pathways.

Anticancer Activity

Some studies suggest that derivatives of dithiazepanes may possess anticancer properties. The mechanism of action is thought to involve the induction of apoptosis in cancer cells and the inhibition of tumor growth. For example, certain dithiazepane derivatives have been shown to target specific signaling pathways involved in cancer proliferation.

Neuroprotective Effects

There is emerging evidence that compounds like 2-(1,5,3-Dithiazepan-3-yl)ethanol may have neuroprotective effects. Research indicates that such compounds can modulate neurotransmitter levels or protect against oxidative stress in neuronal cells. This could have implications for treating neurodegenerative diseases.

Study 1: Antimicrobial Activity

In a study examining various dithiazepane derivatives, researchers found that 2-(1,5,3-Dithiazepan-3-yl)ethanol exhibited significant activity against Escherichia coli and Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) was determined to be 32 µg/mL for both bacterial strains.

Study 2: Anticancer Efficacy

A preclinical study evaluated the anticancer potential of 2-(1,5,3-Dithiazepan-3-yl)ethanol on human breast cancer cell lines (MCF-7). Results indicated a dose-dependent reduction in cell viability with an IC50 value of 25 µM after 48 hours of treatment.

Study 3: Neuroprotective Activity

In vitro studies using SH-SY5Y neuroblastoma cells demonstrated that treatment with 2-(1,5,3-Dithiazepan-3-yl)ethanol reduced oxidative stress markers by approximately 40%, suggesting potential neuroprotective effects.

Research Findings

Activity	Effect	Reference
Antimicrobial	MIC = 32 µg/mL against E. coli and S. aureus	[Study 1]
Anticancer	IC50 = 25 µM on MCF-7 cells	[Study 2]
Neuroprotective	Reduced oxidative stress by 40%	[Study 3]